3-[[3-[(3-Carboxyphenyl)carbamoyl]-5-[(4-nitrobenzoyl)amino]benzoyl]amino]benzoic acid

• IUPAC Name: 3-[[3-[(3-carboxyphenyl)carbamoyl]-5-[(4-nitrobenzoyl)amino]benzoyl]amino]benzoic acid
• InChI: InChI=1S/C29H20N4O9/c34-25(16-7-9-24(10-8-16)33(41)42)32-23-14-19(26(35)30-21-5-1-3-17(12-21)28(37)38)11-20(15-23)27(36)31-22-6-2-4-18(13-22)29(39)40/h1-15H,(H,30,35)(H,31,36)(H,32,34)(H,37,38)(H,39,40)
• InChI Key: NZTIINYZEGQGOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC(=CC(=C2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C(=O)NC4=CC=CC(=C4)C(=O)O)C(=O)O
• Molecular Formula: C29H20N4O9
• Molecular Weight: 568.5 g/mol

Description

3-[[3-[(3-Carboxyphenyl)carbamoyl]-5-[(4-nitrobenzoyl)amino]benzoyl]amino]benzoic acid is a complex organic compound characterized by its multi-ring structure and various functional groups, including carboxylic acid, carbamoyl, and nitro groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[[3-[(3-Carboxyphenyl)carbamoyl]-5-[(4-nitrobenzoyl)amino]benzoyl]amino]benzoic acid typically involves multi-step organic reactions. One common synthetic route includes:

Formation of the Intermediate Benzoyl Compounds: The initial step involves the nitration of benzoyl compounds to introduce the nitro group. This is typically achieved using a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions.

Amidation Reactions: The nitrobenzoyl compound is then subjected to amidation reactions with appropriate amines to form the intermediate carbamoyl compounds. This step often requires the use of coupling agents such as dicyclohexylcarbodiimide (DCC) to facilitate the formation of amide bonds.

Final Assembly: The intermediate compounds are then coupled together through additional amidation reactions to form the final product, 3-[[3-[(3-Carboxyphenyl)carbamoyl]-5-[(4-nitrobenzoyl)amino]benzoyl]amino]benzoic acid. This step may require purification techniques such as recrystallization or chromatography to isolate the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

3-[[3-[(3-Carboxyphenyl)carbamoyl]-5-[(4-nitrobenzoyl)amino]benzoyl]amino]benzoic acid can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Reduction: The carboxylic acid group can be reduced to an alcohol using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as halogenation or nitration, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen gas, palladium catalyst.

Reduction: Lithium aluminum hydride (LiAlH4).

Substitution: Halogens (e.g., chlorine, bromine), concentrated nitric acid, sulfuric acid.

Major Products Formed

Reduction of Nitro Group: Formation of the corresponding amino compound.

Reduction of Carboxylic Acid: Formation of the corresponding alcohol.

Substitution Reactions: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

Chemistry

In chemistry, 3-[[3-[(3-Carboxyphenyl)carbamoyl]-5-[(4-nitrobenzoyl)amino]benzoyl]amino]benzoic acid is used as a building block for the synthesis of more complex molecules. Its functional groups allow for further chemical modifications, making it a versatile intermediate in organic synthesis.

Biology

In biological research, this compound is studied for its potential as a biochemical probe. Its ability to interact with specific proteins and enzymes makes it useful for investigating biological pathways and mechanisms.

Medicine

In medicinal chemistry, 3-[[3-[(3-Carboxyphenyl)carbamoyl]-5-[(4-nitrobenzoyl)amino]benzoyl]amino]benzoic acid is explored for its potential therapeutic applications. Its structural features suggest it may have activity against certain diseases, although further research is needed to confirm its efficacy and safety.

Industry

In the industrial sector, this compound is used in the development of advanced materials. Its unique chemical properties make it suitable for applications in coatings, adhesives, and polymers.

Mechanism of Action

The mechanism of action of 3-[[3-[(3-Carboxyphenyl)carbamoyl]-5-[(4-nitrobenzoyl)amino]benzoyl]amino]benzoic acid involves its interaction with specific molecular targets. The compound’s functional groups allow it to form hydrogen bonds and other interactions with proteins, enzymes, and receptors. These interactions can modulate the activity of the target molecules, leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

3-[[3-[(3-Carboxyphenyl)carbamoyl]-5-[(4-aminobenzoyl)amino]benzoyl]amino]benzoic acid: Similar structure but with an amino group instead of a nitro group.

3-[[3-[(3-Carboxyphenyl)carbamoyl]-5-[(4-methylbenzoyl)amino]benzoyl]amino]benzoic acid: Similar structure but with a methyl group instead of a nitro group.

Uniqueness

The presence of the nitro group in 3-[[3-[(3-Carboxyphenyl)carbamoyl]-5-[(4-nitrobenzoyl)amino]benzoyl]amino]benzoic acid distinguishes it from other similar compounds. The nitro group can undergo specific chemical reactions, such as reduction to an amino group, which can further modify the compound’s properties and potential applications. Additionally, the nitro group can influence the compound’s electronic properties, making it unique in terms of reactivity and interaction with other molecules.